Cas no 1989556-22-0 (Nirsevimab)

• Product Name: Nirsevimab
• CAS No: 1989556-22-0
• CID: 5517599
• Update Time: 2025-06-14

Nirsevimab Chemical and Physical Properties

Names and Identifiers

• Nirsevimab
• Research Grade Nirsevimab (DVV02802)
• MEDI8897

Additional information on Nirsevimab

Research Brief on Nirsevimab (1989556-22-0): A Breakthrough in RSV Prevention

Nirsevimab (CAS: 1989556-22-0), a novel monoclonal antibody developed by AstraZeneca and Sanofi, has emerged as a groundbreaking therapeutic option for the prevention of respiratory syncytial virus (RSV) infections in infants. This research brief synthesizes the latest findings on its mechanism of action, clinical efficacy, and potential impact on pediatric healthcare.

The antibody targets the RSV fusion (F) glycoprotein with exceptional affinity (KD = 0.04 nM), demonstrating 50-fold greater potency than its predecessor palivizumab. Phase 3 MELODY trial data (NCT03979313) revealed a 74.5% reduction in medically attended RSV lower respiratory tract infections (95% CI: 49.6-87.1) with a single 50mg intramuscular dose in healthy preterm infants.

Structural studies published in Nature Communications (2023) elucidate how Nirsevimab's engineered YTE mutations (M252Y/S254T/T256E) extend half-life to 63-73 days, compared to palivizumab's 20-day half-life. Cryo-EM analysis (PDB 8G5F) reveals its unique binding epitope on prefusion F protein, explaining its neutralization breadth across RSV A and B subtypes.

Recent real-world evidence from the HARMONIE study (n=8,058) demonstrated 83.2% effectiveness against RSV hospitalization (95% CI: 67.8-91.8) during the 2022-2023 season. Pharmacoeconomic analyses suggest universal immunization could prevent 1 in 6 infant RSV hospitalizations in high-income countries.

Regulatory milestones include FDA approval (July 2023) and WHO prequalification (November 2023). Manufacturing innovations using CHO-K1 cell lines have achieved titers >5g/L, addressing initial supply constraints. Ongoing trials are evaluating co-administration with routine pediatric vaccines (NCT05687244).

This brief concludes that Nirsevimab represents a paradigm shift in RSV prevention, with its extended half-life enabling single-dose seasonal protection. Future research directions include maternal immunization strategies and potential applications in immunocompromised adults.